Cas no 2228751-78-6 (tert-butyl N-4-chloro-2-(3-hydroxypropyl)phenylcarbamate)

Tert-butyl N-4-chloro-2-(3-hydroxypropyl)phenylcarbamate is a specialized carbamate derivative featuring a tert-butyloxycarbonyl (Boc) protecting group, a chloro substituent, and a 3-hydroxypropyl side chain on the phenyl ring. This compound is valuable in organic synthesis, particularly in peptide and pharmaceutical intermediate preparation, where the Boc group provides selective protection for amine functionalities under mild conditions. The chloro and hydroxypropyl moieties enhance its reactivity for further functionalization, making it a versatile building block. Its stability and well-defined reactivity profile ensure consistent performance in multi-step synthetic routes. The compound is typically handled under controlled conditions to preserve its integrity.
tert-butyl N-4-chloro-2-(3-hydroxypropyl)phenylcarbamate structure
2228751-78-6 structure
Product Name:tert-butyl N-4-chloro-2-(3-hydroxypropyl)phenylcarbamate
CAS No:2228751-78-6
MF:C14H20ClNO3
MW:285.766503334045
CID:5902461
PubChem ID:165678517
Update Time:2025-05-28

tert-butyl N-4-chloro-2-(3-hydroxypropyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-4-chloro-2-(3-hydroxypropyl)phenylcarbamate
    • EN300-1871751
    • 2228751-78-6
    • tert-butyl N-[4-chloro-2-(3-hydroxypropyl)phenyl]carbamate
    • Inchi: 1S/C14H20ClNO3/c1-14(2,3)19-13(18)16-12-7-6-11(15)9-10(12)5-4-8-17/h6-7,9,17H,4-5,8H2,1-3H3,(H,16,18)
    • InChI Key: IBOYPXBOEQYNSP-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)CCCO)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 285.1131712g/mol
  • Monoisotopic Mass: 285.1131712g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 58.6Ų

tert-butyl N-4-chloro-2-(3-hydroxypropyl)phenylcarbamate Pricemore >>

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Additional information on tert-butyl N-4-chloro-2-(3-hydroxypropyl)phenylcarbamate

Comprehensive Overview of tert-butyl N-4-chloro-2-(3-hydroxypropyl)phenylcarbamate (CAS No. 2228751-78-6)

tert-butyl N-4-chloro-2-(3-hydroxypropyl)phenylcarbamate (CAS No. 2228751-78-6) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its unique molecular structure, featuring a tert-butyl carbamate group and a 3-hydroxypropyl side chain, makes it a valuable intermediate in the development of bioactive molecules. Researchers and industry professionals often search for this compound under variations like "tert-butyl carbamate derivatives," "chlorophenyl hydroxypropyl compounds," or "CAS 2228751-78-6 applications," reflecting its diverse utility.

In recent years, the demand for tert-butyl N-4-chloro-2-(3-hydroxypropyl)phenylcarbamate has surged due to its role in designing targeted drug delivery systems and small-molecule inhibitors. With the growing interest in precision medicine and green chemistry, this compound aligns with trends such as "sustainable synthesis routes" and "biocompatible intermediates." Its chlorophenyl moiety is particularly noteworthy for enabling selective modifications, a topic frequently queried in academic forums and search engines.

The synthesis of CAS 2228751-78-6 typically involves multi-step reactions, including protection-deprotection strategies and catalytic hydroxylation. These methods are often optimized to meet the pharmaceutical industry's stringent purity standards. Discussions around "scalable synthesis of tert-butyl carbamates" or "purification techniques for hydroxypropyl derivatives" highlight the technical challenges and innovations associated with this compound.

From an analytical perspective, tert-butyl N-4-chloro-2-(3-hydroxypropyl)phenylcarbamate is characterized using advanced techniques like HPLC, NMR, and mass spectrometry. These methods ensure batch-to-batch consistency, a critical factor for regulatory compliance in drug development. Searches related to "QC protocols for carbamate intermediates" or "structural elucidation of chlorophenyl compounds" underscore the importance of rigorous quality control.

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in polymer crosslinking and surface functionalization. Its hydroxypropyl group offers reactive sites for further derivatization, making it adaptable to interdisciplinary research. Queries such as "carbamates in smart materials" or "CAS 2228751-78-6 in coatings" reflect emerging exploration areas.

In summary, tert-butyl N-4-chloro-2-(3-hydroxypropyl)phenylcarbamate (CAS No. 2228751-78-6) exemplifies the intersection of synthetic chemistry and applied science. Its versatility addresses contemporary needs in drug discovery, sustainable chemistry, and advanced materials, while ongoing research continues to expand its potential applications.

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